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Compound of Interest

Compound Name: 2-Amino-5-bromopyridin-3-OL

Cat. No.: B1280607

In-Depth Technical Guide: 2-Amino-5-
bromopyridin-3-ol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the material safety data, experimental
protocols, and handling procedures for 2-Amino-5-bromopyridin-3-ol (CAS No: 39903-01-0).
The information is intended to support safe laboratory practices and inform research and

development activities.

Chemical and Physical Properties

The fundamental physical and chemical characteristics of 2-Amino-5-bromopyridin-3-ol are
summarized below. Data is compiled from various chemical suppliers and databases.
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Property Value Source

Molecular Formula CsHsBrN20 --INVALID-LINK--
Molecular Weight 189.01 g/mol --INVALID-LINK--
Appearance White to Gray to Brown --INVALID-LINK--

powder/crystal

Melting Point 205-208 °C --INVALID-LINK--
Purity >98.0% (HPLC) --INVALID-LINK--
Solubility Slightly soluble in water. --INVALID-LINK--
Storage Temperature 0-8°C --INVALID-LINK--

Hazard Identification and Safety Data

2-Amino-5-bromopyridin-3-ol is classified as a hazardous substance. The following table
summarizes its GHS hazard classifications.
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Hazard Class Hazard Statement Source
Acute Toxicity, Oral (Category ) --INVALID-LINK--[1], --
H302: Harmful if swallowed
4) INVALID-LINK--[2]
Skin Corrosion/Irritation o
H315: Causes skin irritation --INVALID-LINK--[1]
(Category 2)
Serious Eye Damage/Eye H319: Causes serious eye
o L --INVALID-LINK--[1]
Irritation (Category 2) irritation

Hazardous to the Aquatic o
_ H412: Harmful to aquatic life
Environment, Long-Term ] ] --INVALID-LINK--[1]
with long lasting effects
Hazard (Category 3)

Acute Toxicity, Dermal H312: Harmful in contact with
) --INVALID-LINK--[2]
(Category 4) skin

. o H317: May cause an allergic
Skin Sensitization (Category 1) ) ) --INVALID-LINK--[2]
skin reaction

Acute Toxicity, Inhalation o
H332: Harmful if inhaled --INVALID-LINK--[2]
(Category 4)

Precautionary Statements: P261, P264, P270, P271, P272, P280, P301+P317, P302+P352,
P304+P340, P317, P321, P330, P333+P317, P362+P364, and P501.[2]

Experimental Protocols

Detailed toxicological studies for 2-Amino-5-bromopyridin-3-ol are not readily available in the
public domain. However, a synthesis protocol is provided below as a representative
experimental procedure involving this compound.

Synthesis of 2-Amino-5-bromopyridin-3-ol

This protocol describes the synthesis of 2-amino-3-hydroxy-5-bromopyridine from 2-amino-3,5-
dibromopyridine.

Materials:
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2-amino-3,5-dibromopyridine (6.5 parts)
Potassium hydroxide (85%, 12 parts)
Copper powder (0.5 part)

Water (100 parts)

Concentrated hydrochloric acid

Sodium chloride

Ethyl acetate/tetrahydrofuran mixture (9:1)
Sodium sulphate

Silica gel

Procedure:

A mixture of 6.5 parts of 2-amino-3,5-dibromopyridine, 12 parts of potassium hydroxide
(85%), 0.5 part of copper powder, and 100 parts of water is stirred under a nitrogen
atmosphere in an autoclave for 10 hours at 170°C.[3]

The resulting dark-colored solution is neutralized with concentrated hydrochloric acid and
then saturated with sodium chloride.[3]

The warm solution is extracted three times with an ethyl acetate/tetrahydrofuran mixture
(9:1).[3]

The combined organic extracts are filtered through Hyflo, dried with sodium sulphate, and
then filtered again.[3]

After evaporating the solvent, the residue is taken up in a small amount of hot ethyl acetate.

[3]

The product is purified by chromatography through silica gel.[3]
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o Evaporation of the solvent yields 2.2 parts (46.3% of theory) of 2-amino-3-hydroxy-5-
bromopyridine with a melting point of 205°-208° C.[3]

Handling, Storage, and Disposal

Handling:

Avoid all personal contact, including inhalation of dust.[4]

Use in a well-ventilated area.[4]

Wear protective gloves, protective clothing, eye protection, and face protection.[1][4]

Do not eat, drink, or smoke when using this product.[1]

Wash hands and any exposed skin thoroughly after handling.[1]
Storage:

» Store in a cool, well-ventilated place.

+ Keep container tightly closed.

o Store at 0-8°C for long-term stability.

Disposal:

o Dispose of contents/container to an approved waste disposal plant in accordance with local
regulations.

Biological Activity and Signaling Pathways

While specific signaling pathways for 2-Amino-5-bromopyridin-3-ol have not been identified,
it is a valuable intermediate in the synthesis of various biologically active molecules, including
potential kinase inhibitors for cancer chemotherapy.[5] Its structural features allow for its use as
a building block in the development of novel therapeutic agents.[6]

Visualizations
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General Laboratory Workflow for Handling 2-Amino-5-
bromopyridin-3-ol
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Click to download full resolution via product page

Caption: A general workflow for the safe handling of 2-Amino-5-bromopyridin-3-ol in a
laboratory setting.
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Caption: The role of 2-Amino-5-bromopyridin-3-ol as a key intermediate in the synthesis of
complex, biologically active compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://datasheets.scbt.com/sc-254141.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-5-bromopyridin-3-OL
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-5-bromopyridin-3-OL
https://prepchem.com/2-amino-3-hydroxy-5-bromopyridine/
https://store.apolloscientific.co.uk/storage/msds/OR301243_msds.pdf
https://ijssst.info/Vol-17/No-46/paper55.pdf
https://www.chemimpex.com/products/29190
https://www.benchchem.com/product/b1280607#2-amino-5-bromopyridin-3-ol-material-safety-data-sheet-msds
https://www.benchchem.com/product/b1280607#2-amino-5-bromopyridin-3-ol-material-safety-data-sheet-msds
https://www.benchchem.com/product/b1280607#2-amino-5-bromopyridin-3-ol-material-safety-data-sheet-msds
https://www.benchchem.com/product/b1280607#2-amino-5-bromopyridin-3-ol-material-safety-data-sheet-msds
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1280607?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280607?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

